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Compound of Interest

Compound Name: Ixazomib Impurity 1

Cat. No.: B601153

Abstract

This application note details a robust and accurate method for the quantification of Ixazomib
Impurity 1 in bulk drug substances or pharmaceutical formulations. The method utilizes
reverse-phase high-performance liquid chromatography (RP-HPLC) with UV detection,
providing a reliable and reproducible approach for quality control and stability testing. The
protocol outlined herein is validated according to International Council for Harmonisation (ICH)
guidelines.

Introduction

Ixazomib is an oral proteasome inhibitor used in the treatment of multiple myeloma.[1][2]
During the synthesis and storage of Ixazomib, process-related impurities and degradation
products can arise. Ixazomib Impurity 1, identified as (R)-2,5-dichloro-N-(2-((1-hydroxy-3-
methylbutyl)amino)-2-oxoethyl)benzamide, is a potential impurity that requires careful
monitoring to ensure the safety and efficacy of the final drug product. This document provides a
detailed analytical procedure for the quantification of this specific impurity.

Experimental
Materials and Reagents

e |xazomib reference standard
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Ixazomib Impurity 1 reference standard (CAS No. 1201903-02-7)[3]

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Orthophosphoric acid (AR grade)

Water (Milli-Q or equivalent)

Instrumentation

A high-performance liquid chromatography (HPLC) system equipped with a UV-Vis or
photodiode array (PDA) detector is required.

HPLC System: Waters Alliance 2695 separations module or equivalent

Detector: Waters 2996 PDA detector or equivalent

Column: Kromosil C18, 150 x 4.6 mm, 5 um or equivalent[4]

Data Acquisition: Empower 3 software or equivalent

| hi it

Parameter Condition

Column Kromosil C18 (150 x 4.6 mm, 5 um)
Mobile Phase Acetonitrile and Water (60:40 v/v)
Flow Rate 0.7 mL/min

Injection Volume 10 pL

Column Temperature Ambient

Detection UV at 274 nm

Run Time Approximately 10 minutes
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Preparation of Solutions
Standard Stock Solution of Ixazomib Impurity 1

Accurately weigh and transfer about 10 mg of Ixazomib Impurity 1 reference standard into a
100 mL volumetric flask. Dissolve in and dilute to volume with a diluent (e.g., Acetonitrile:Water
50:50 v/v).

Standard Solution

Pipette 1.0 mL of the Standard Stock Solution into a 10 mL volumetric flask and dilute to
volume with the diluent to obtain a final concentration of approximately 10 pug/mL.

Sample Solution

Accurately weigh and transfer a quantity of the Ixazomib drug substance or formulation
equivalent to 100 mg of Ixazomib into a 100 mL volumetric flask. Add approximately 70 mL of
diluent and sonicate for 15 minutes to dissolve. Dilute to volume with the diluent and mix well.
Filter the solution through a 0.45 pum nylon filter before injection.

Method Validation Summary

The analytical method was validated according to ICH guidelines to demonstrate its suitability
for the intended purpose.

System Suitability

System suitability parameters were evaluated to ensure the chromatographic system was
adequate for the analysis.

Parameter Acceptance Criteria Typical Result
Tailing Factor (Ixazomib) <20 1.30

Theoretical Plates (Ixazomib) = 5000 48488

% RSD of replicate injections <2.0% 0.58-1.75

Quantitative Data
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The method was validated for linearity, limit of detection (LOD), and limit of quantification

(LOQ).

Parameter

Result

Linearity Range (Impurity 1)

0.75 - 60.00 pg/mL

Correlation Coefficient (r?)

>0.999

Limit of Detection (LOD)

0.003% - 0.010% of a 1 mg/mL sample[4]

Limit of Quantification (LOQ)

0.01% - 0.03% of a 1 mg/mL sample

Experimental Workflow
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Caption: Experimental workflow for the quantification of Ixazomib Impurity 1.
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Calculation

The percentage of Ixazomib Impurity 1 in the sample is calculated using the following formula:

Where:

Area_impurity: Peak area of Impurity 1 in the sample chromatogram.

Area_standard: Peak area of Impurity 1 in the standard chromatogram.

Conc_standard: Concentration of Impurity 1 in the standard solution (pug/mL).

Conc_sample: Concentration of the sample (ug/mL).

Conclusion

The described RP-HPLC method is specific, accurate, and precise for the quantification of
Ixazomib Impurity 1. The method is suitable for routine quality control analysis of Ixazomib in
bulk drug and pharmaceutical dosage forms.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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